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Compound of Interest

Compound Name: Direct Red 89

Cat. No.: B1173418 Get Quote

Introduction

Direct Red 89, also known by its Colour Index name C.I. Direct Red 89, is a synthetic anionic

dye belonging to the disazo chemical class.[1][2] Characterized by the presence of two azo

groups (-N=N-) in its molecular structure, this dye is primarily utilized in the textile industry for

dyeing cellulosic fibers such as cotton and viscose, as well as for paper coloring.[1][2] Its

popularity in these applications stems from its water solubility, bright yellowish-red hue, and the

ability to be applied directly to substrates without the need for a mordant.[2] This guide provides

a comprehensive overview of the synthesis, properties, applications, and relevant experimental

methodologies associated with Direct Red 89.

Physicochemical and Identification Properties
Direct Red 89 is an orange-brown or red powder that is soluble in water.[1][2] The solution

appears purple in concentrated sulfuric acid, turning to a red precipitate upon dilution.[1] The

dye's color is sensitive to pH, and it can form complexes with metal ions, leading to color

changes; for instance, its color darkens in the presence of iron ions.[1][2]
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Property Value Reference

C.I. Name Direct Red 89 [1]

CAS Number 12217-67-3 [1][2]

Chemical Class Disazo [1][2]

Molecular Formula C₄₄H₃₂N₁₀Na₄O₁₆S₄ [1]

Molecular Weight 1177.0 g/mol [1][2]

Appearance Orange-brown / Red powder [1][2]

Solubility Soluble in water [1][2]

Hue Yellowish-Red [2]

Synthesis of Direct Red 89
The manufacturing of Direct Red 89 is a multi-step process that involves sequential

diazotization and azo coupling reactions, followed by a condensation step. The synthesis

pathway is outlined below.[1]

Synthesis Protocol
Formation of Monoazo Intermediate A: 3-Amino-4-methoxybenzenesulfonic acid undergoes

diazotization. The resulting diazonium salt is then coupled with 7-Amino-4-

hydroxynaphthalene-2-sulfonic acid to produce the first monoazo intermediate compound

(A).[1]

Formation of Monoazo Intermediate B: In a separate reaction sequence, 4-Amino-5-

hydroxynaphthalene-2,7-disulfonic acid is diazotized. This diazonium salt is subsequently

coupled with 2-Amino-4-methylanisole to yield the second monoazo intermediate compound

(B).[1]

Final Condensation: The two monoazo intermediates, A and B, are condensed with aniline

and 2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride) to form the final Direct Red 89 molecule.

[1]
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Visualization of Synthesis Pathway
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Step 1: Formation of Intermediate A

Step 2: Formation of Intermediate B

Step 3: Final Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Direct Red 89: A Disazo
Anionic Dye]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173418#direct-red-89-as-a-disazo-anionic-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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